Cas no 159978-26-4 (N-(3-Chloro-4-cyano-5-isothiazolyl)benzenecarboxamide)

• Product Name: N-(3-Chloro-4-cyano-5-isothiazolyl)benzenecarboxamide
• CAS No: 159978-26-4
• MF: C₁₁H₆ClN₃OS
• MW: 263.702839374542
• MDL: MFCD05670238
• CID: 4607629
• Update Time: 2025-09-19

N-(3-Chloro-4-cyano-5-isothiazolyl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-cyano-5-isothiazolyl)benzenecarboxamide
• N-(3-chloro-4-cyano-1,2-thiazol-5-yl)benzamide
• N-(3-Chloro-4-cyano-5-isothiazolyl)benzenecarboxamide

• MDL： MFCD05670238
• Inchi： 1S/C11H6ClN3OS/c12-9-8(6-13)11(17-15-9)14-10(16)7-4-2-1-3-5-7/h1-5H,(H,14,16)
• InChI Key： TXHCVDNWWWKMRH-UHFFFAOYSA-N
• SMILES： C(NC1SN=C(Cl)C=1C#N)(=O)C1=CC=CC=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-(3-Chloro-4-cyano-5-isothiazolyl)benzenecarboxamide

N-(3-Chloro-4-cyano-5-isothiazolyl)benzenecarboxamide: A Comprehensive Overview

The compound N-(3-Chloro-4-cyano-5-isothiazolyl)benzenecarboxamide, with the CAS number 159978-26-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzenecarboxamide moiety with a substituted isothiazole ring. The presence of chlorine and cyano groups further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and advanced material synthesis. The isothiazole ring, a heterocyclic structure, is known for its stability and ability to participate in diverse chemical reactions. The substitution pattern on the isothiazole ring—specifically the chlorine at position 3 and cyano at position 4—plays a crucial role in modulating the electronic properties of the molecule. This modulation is essential for its interactions with biological systems and other chemical entities.

One of the most promising areas of research involving N-(3-Chloro-4-cyano-5-isothiazolyl)benzenecarboxamide is its application in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The benzenecarboxamide group is particularly significant due to its ability to form hydrogen bonds, which are critical for molecular recognition and binding affinity in biological systems.

Recent advancements in synthetic methodologies have also contributed to the efficient synthesis of this compound. Traditional approaches often involved multi-step reactions with low yields, but modern techniques leveraging catalytic processes and microwave-assisted synthesis have significantly improved the production efficiency. These improvements have made it more feasible to scale up production for both research and industrial applications.

In addition to its pharmacological applications, N-(3-Chloro-4-cyano-5-isothiazolyl)benzenecarboxamide has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. The chlorine and cyano substituents contribute to the molecule's electron-withdrawing effects, which are desirable for tuning the electronic behavior of materials.

The structural integrity of this compound also makes it a valuable tool in chemical biology studies. Researchers have utilized it as a probe to investigate protein-ligand interactions and enzyme kinetics. Its ability to bind selectively to specific biomolecules has opened new avenues for understanding complex biological processes at the molecular level.

Furthermore, computational chemistry has played a pivotal role in understanding the properties of N-(3-Chloro-4-cyano-5-isothiazolyl)benzenecarboxamide. Advanced molecular modeling techniques have provided insights into its three-dimensional structure, electronic distribution, and reactivity patterns. These computational studies have complemented experimental work, enabling researchers to design more effective derivatives with enhanced biological activity.

In conclusion, N-(3-Chloro-4-cyano-5-isothiazolyl)benzenecarboxamide stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application strategies, positions it as a key player in future scientific innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.